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Compound of Interest

Compound Name: Propane-1-sulfinyl chloride

CAS No.: 23267-68-7

Cat. No.: B1281219 Get Quote

Executive Summary
Propane-1-sulfinyl chloride (CAS: 10439-23-3) is a highly reactive, electrophilic organosulfur

intermediate used primarily for introducing the propylsulfinyl moiety (

) into organic frameworks. Unlike its oxidized counterpart (propane-1-sulfonyl chloride), the
sulfinyl chloride is thermally unstable and moisture-sensitive, necessitating specific "make-and-
use" protocols. This guide outlines the physicochemical profile, validated synthesis via
oxidative chlorination, and its critical role in the stereoselective synthesis of chiral sulfoxides
and sulfinamides.

Chemical Identity & Physicochemical Profile
Propane-1-sulfinyl chloride is characterized by a pyramidal sulfur atom bonded to a chlorine,

an oxygen, and a propyl group. The sulfur atom is a stereogenic center, rendering the molecule

chiral, though typically generated as a racemate.
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Property Data / Description

IUPAC Name Propane-1-sulfinyl chloride

CAS Registry Number 10439-23-3

Molecular Formula

Molecular Weight 126.60 g/mol

Physical State Colorless to pale yellow fuming liquid (at RT)

Boiling Point
Decomposes upon heating; distillable only

under high vacuum (< 1 mmHg)

Density (Predicted) ~1.28 g/cm³

Solubility

Soluble in

,

, THF, Toluene; Hydrolyzes rapidly in water

Stability

Thermally unstable; disproportionates to sulfonyl

chloride and disulfide if stored at RT.[1][2][3]

Store < -20°C.

Synthetic Routes & Production
Due to its thermal instability, propane-1-sulfinyl chloride is rarely purchased. It is synthesized

in situ or immediately prior to use. The most robust method involves the oxidative chlorination

of dipropyl disulfide in the presence of acetic anhydride.

Method A: Oxidative Chlorination (Standard Protocol)
This method utilizes acetic anhydride as an oxygen source and scavenger, preventing over-

oxidation to the sulfonyl chloride.

Reagents:

Dipropyl disulfide (
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)

Sulfuryl chloride (

) OR Chlorine gas (

)

Acetic anhydride (

)

Solvent: Dichloromethane (DCM) or neat (if

is in excess)

Step-by-Step Protocol:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, addition

funnel, and an inert gas inlet (

or

).

Charging: Add dipropyl disulfide (1.0 equiv) and acetic anhydride (2.2 equiv) to the flask.

Cool the mixture to -10°C to 0°C using an ice/salt bath.

Chlorination:

Option 1 (

): Add sulfuryl chloride (2.0 equiv) dropwise over 30 minutes. Ensure internal temperature
does not exceed 5°C.

Option 2 (

): Bubble dry chlorine gas through the solution until 2.0 equivalents are absorbed (monitor
by weight).

Reaction: Stir at 0°C for 1–2 hours. The formation of acetyl chloride (
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) is a byproduct.

Workup: Remove volatiles (

, excess

) under reduced pressure at low temperature (< 20°C).

Purification: The residue is crude propane-1-sulfinyl chloride, typically >90% pure and

suitable for immediate use. Distillation is risky due to thermal decomposition.

Synthesis Workflow Diagram
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Caption: Oxidative chlorination pathway transforming dipropyl disulfide into propane-1-sulfinyl
chloride via acetoxysulfonium intermediates.

Mechanistic Reactivity
Propane-1-sulfinyl chloride is a "hard-soft" electrophile. The sulfur atom is the primary

electrophilic site, susceptible to attack by nucleophiles.
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Nucleophilic Substitution at Sulfur ( -like)
The reaction proceeds via an addition-elimination mechanism or a concerted

-like transition state, typically resulting in the inversion of configuration at the sulfur center.

Aminolysis: Reaction with primary/secondary amines yields sulfinamides.

Alcoholysis: Reaction with alcohols (in the presence of base) yields sulfinates.

Hydrolysis: Reaction with water yields propanesulfinic acid (

), which is unstable and disproportionates.

Thermal Decomposition
Unlike sulfonyl chlorides, sulfinyl chlorides are thermally fragile. Upon heating, they undergo

disproportionation:

This necessitates maintaining reaction temperatures below 0°C during generation and storage.

Reactivity Pathways Diagram
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Caption: Divergent reactivity of propane-1-sulfinyl chloride showing major synthetic

transformations and decomposition risks.
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Applications in Medicinal Chemistry
Synthesis of Chiral Sulfoxides (Andersen Synthesis
Analog)
Propane-1-sulfinyl chloride is a precursor for the stereoselective synthesis of chiral

sulfoxides, a pharmacophore found in proton pump inhibitors (e.g., Esomeprazole analogs).

Step 1: Reaction of

with a chiral auxiliary (e.g., diacetone-D-glucose or menthol) yields a diastereomerically pure
sulfinate ester.

Step 2: Nucleophilic substitution of the sulfinate ester with a Grignard reagent (

) proceeds with inversion of configuration, yielding a chiral sulfoxide with high enantiomeric
excess (ee).

Sulfinamides as Transition State Inhibitors
The propylsulfinyl group serves as a bioisostere for carbonyls or sulfonyls in protease

inhibitors. The tetrahedral geometry of the sulfinyl group can mimic the transition state of

peptide hydrolysis.

Handling, Stability & Safety
Safety Protocols

Corrosivity: Propane-1-sulfinyl chloride hydrolyzes to form HCl and sulfinic acid. It causes

severe skin burns and eye damage.[2]

Inhalation: Handle only in a fume hood. The vapor is lachrymatory and destructive to mucous

membranes.

Storage & Stability
Shelf Life: < 24 hours at room temperature.

Storage: Store at -20°C or below under inert atmosphere (
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or

).

Best Practice: Generate in situ and use immediately. Do not attempt to store large quantities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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